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Compound of Interest

Compound Name: Budralazine

Cat. No.: B8753938

An important note on the scope of this guide: Extensive research did not yield specific
information on a compound named "budralazine." It is possible that this is a less common or
historical name for a related compound, or a misspelling of hydralazine. Consequently, this
guide provides a comprehensive overview of the antihypertensive effects of the well-
documented vasodilator, hydralazine, against which other compounds can be compared.

Hydralazine: A Direct-Acting Vasodilator

Hydralazine is a medication used to treat high blood pressure and heart failure.[1] It functions
by directly relaxing the smooth muscles in the walls of arteries and arterioles, leading to
vasodilation (widening of the blood vessels).[1][2] This vasodilation primarily decreases
peripheral resistance, which in turn lowers blood pressure.[1] Hydralazine is not typically a first-
line treatment for essential hypertension due to its tendency to cause a reflex sympathetic
stimulation of the heart.[1] To counteract this, it is often prescribed in combination with other
medications like beta-blockers and diuretics.

Quantitative Data Summary

The following tables summarize key quantitative data regarding the antihypertensive effects
and pharmacokinetics of hydralazine.

Table 1: Antihypertensive Efficacy of Hydralazine
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Parameter

Value Reference

Onset of Action (V)

10-20 minutes

Peak Effect (1V)

10-80 minutes

Duration of Action

2-6 hours

Systolic Blood Pressure

Reduction

Variable, dependent on dose

and patient factors

Diastolic Blood Pressure

Reduction

Generally greater than systolic

reduction

Table 2: Pharmacokinetic Properties of Hydralazine

Parameter

Value Reference

Bioavailability

26-50% (oral)

Protein Binding

87%

Metabolism

Hepatic (acetylation)

Elimination Half-Life

2-8 hours

Excretion

Primarily renal

Mechanism of Action: Signaling Pathways

The precise molecular mechanism of hydralazine is not fully elucidated, but it is known to

interfere with calcium metabolism in vascular smooth muscle cells. By inhibiting the release of

calcium from the sarcoplasmic reticulum, it prevents the activation of the contractile apparatus,

leading to muscle relaxation and vasodilation.

Below is a diagram illustrating the proposed signaling pathway for hydralazine's vasodilatory

effect.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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